3-((4-Methoxybenzyloxy)methyl)pyrrolidine

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: 3-[(4-methoxyphenyl)methoxymethyl]pyrrolidine
• InChI: InChI=1S/C13H19NO2/c1-15-13-4-2-11(3-5-13)9-16-10-12-6-7-14-8-12/h2-5,12,14H,6-10H2,1H3
• InChI Key: MSTVKMYJSJSUHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COCC2CCNC2

Description

3-((4-Methoxybenzyloxy)methyl)pyrrolidine is a chemical compound that belongs to the class of organic compounds known as pyrrolidines. These compounds are characterized by a five-membered ring structure containing one nitrogen atom. The presence of the 4-methoxybenzyloxy group attached to the pyrrolidine ring makes this compound particularly interesting for various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-((4-Methoxybenzyloxy)methyl)pyrrolidine typically involves the following steps:

• Starting Materials: The synthesis begins with pyrrolidine and 4-methoxybenzyl chloride as the primary starting materials.

• Reaction Conditions: The reaction is usually carried out in an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation. Common solvents include dichloromethane (DCM) or tetrahydrofuran (THF). The reaction temperature is maintained at around 0°C to room temperature.

• Catalysts: A base such as triethylamine (TEA) or diisopropylethylamine (DIPEA) is used to deprotonate the pyrrolidine, facilitating the nucleophilic substitution reaction.

• Purification: The product is purified using techniques such as column chromatography or recrystallization.

Industrial Production Methods: In an industrial setting, the synthesis of 3-((4-Methoxybenzyloxy)methyl)pyrrolidine is scaled up using similar reaction conditions but with optimized parameters to ensure higher yields and cost-effectiveness. Continuous flow reactors and automated systems are often employed to enhance production efficiency.

Chemical Reactions Analysis

Types of Reactions: 3-((4-Methoxybenzyloxy)methyl)pyrrolidine can undergo various chemical reactions, including:

• Oxidation: The pyrrolidine ring can be oxidized to form pyrrolidone derivatives.

• Reduction: Reduction reactions can be performed to reduce any functional groups present in the compound.

• Substitution: Nucleophilic substitution reactions can occur at the pyrrolidine nitrogen atom.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and chromium(VI) oxide (CrO3).

• Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

• Substitution: Nucleophiles such as alkyl halides or amines are used in substitution reactions.

Major Products Formed:

• Oxidation: Pyrrolidone derivatives.

• Reduction: Reduced pyrrolidine derivatives.

• Substitution: Substituted pyrrolidine derivatives.

Scientific Research Applications

3-((4-Methoxybenzyloxy)methyl)pyrrolidine has several scientific research applications:

• Chemistry: It is used as a building block in organic synthesis, particularly in the preparation of more complex molecules.

• Biology: The compound can be used as a probe in biological studies to understand molecular interactions and pathways.

• Industry: It is used in the production of various chemical products, including polymers and coatings.

Mechanism of Action

The mechanism by which 3-((4-Methoxybenzyloxy)methyl)pyrrolidine exerts its effects depends on its specific application. For example, in drug discovery, it may interact with specific molecular targets such as enzymes or receptors, leading to biological effects. The exact molecular pathways involved would depend on the context of its use.

Comparison with Similar Compounds

3-((4-Methoxybenzyloxy)methyl)pyrrolidine is similar to other pyrrolidine derivatives, but its unique structural features, such as the 4-methoxybenzyloxy group, distinguish it from others. Some similar compounds include:

• Pyrrolidine: The parent compound without any substituents.

• N-Methylpyrrolidine: A pyrrolidine derivative with a methyl group attached to the nitrogen atom.

• Pyrrolidone: An oxidized form of pyrrolidine.

These compounds share the pyrrolidine ring structure but differ in their substituents and functional groups, leading to different chemical properties and applications.